Cas no 864939-61-7 (4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 864939-61-7
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.496941328049
• CID: 6031600
• PubChem ID: 4693273
• Update Time: 2025-06-11

4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide
• SR-01000011536
• AKOS024605162
• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(thiazol-2-yl)benzamide
• 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-(1,3-thiazol-2-yl)benzamide
• 864939-61-7
• F1302-0691
• SR-01000011536-1

• Inchi： 1S/C17H21N3O3S2/c1-2-14-5-3-4-11-20(14)25(22,23)15-8-6-13(7-9-15)16(21)19-17-18-10-12-24-17/h6-10,12,14H,2-5,11H2,1H3,(H,18,19,21)
• InChI Key： JZNBELMCAKJTDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC=CS2)=O)=CC=1)(N1CCCCC1CC)(=O)=O

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide

Comprehensive Analysis of 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 864939-61-7)

The compound 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 864939-61-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design, featuring a sulfonyl bridge linked to a thiazole ring and a benzamide moiety, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential interactions with biological targets, given its hybrid structure combining piperidine and thiazole derivatives, both of which are prevalent in drug discovery.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The 4-(2-ethylpiperidin-1-yl)sulfonyl group in this compound is hypothesized to enhance binding affinity to specific protein pockets, a feature often explored in kinase inhibitor development. Meanwhile, the N-(1,3-thiazol-2-yl)benzamide segment aligns with trends in heterocyclic chemistry, a field dominating modern medicinal chemistry due to its versatility in drug design.

From a synthetic perspective, the preparation of CAS No. 864939-61-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical topics in academic and industrial settings, as evidenced by frequent searches for "efficient sulfonamide synthesis" and "thiazole-based amide derivatives" in scientific databases. The compound’s stability under physiological conditions further elevates its profile for in vitro and in vivo studies, addressing common queries about "bioavailability of sulfonyl-containing compounds."

The pharmacological potential of 4-(2-ethylpiperidin-1-yl)sulfonyl-N-(1,3-thiazol-2-yl)benzamide is underscored by its structural resemblance to known GPCR ligands and receptor tyrosine kinase inhibitors. These associations make it a subject of interest for researchers investigating signal transduction pathways and cancer therapeutics, areas frequently highlighted in AI-driven literature reviews. Additionally, its logP and polar surface area values suggest favorable membrane permeability, a key consideration in central nervous system (CNS) drug development.

Beyond therapeutics, the compound’s spectroscopic properties (e.g., NMR and MS data) are valuable for analytical chemists developing high-throughput screening methods. Searches for "characterization of complex sulfonamides" reflect this niche demand. Furthermore, its compatibility with green chemistry principles—such as reduced solvent waste—aligns with global sustainability goals, a recurring theme in pharmaceutical manufacturing discussions.

In summary, CAS No. 864939-61-7 exemplifies the convergence of structural innovation and biological relevance. Its dual functionality as a sulfonamide and thiazole derivative opens avenues for interdisciplinary research, from computational chemistry (e.g., docking studies) to preclinical assays. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in discussions about next-generation drug candidates and molecular diversity.